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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A 419259 trihydrochloride is a potent and selective second-generation pyrrolopyrimidine

inhibitor of the Src family of non-receptor tyrosine kinases (SFKs).[1] It demonstrates significant

inhibitory activity against key SFKs including Src, Lck, Lyn, and Hck, playing a critical role in

modulating cellular signaling pathways involved in proliferation, differentiation, survival, and

motility.[1][2][3][4] This document provides detailed protocols for the preparation, storage, and

handling of A 419259 trihydrochloride stock solutions to ensure experimental reproducibility

and integrity.

Physicochemical and Biological Properties
A summary of the key properties of A 419259 trihydrochloride is presented below.
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Property Value Reference

Synonyms RK-20449 trihydrochloride [2]

Molecular Formula C₂₉H₃₄N₆O · 3HCl [2][5]

Molecular Weight 592.01 g/mol [3][5]

CAS Number 1435934-25-0 [2][3][5]

Appearance
Crystalline solid; white to beige

powder
[2][6]

Purity ≥95-98% (by HPLC) [2][3][5][6]

Inhibitory Activity
A 419259 trihydrochloride exhibits potent inhibition of several Src family kinases.

Kinase Target IC₅₀ (nM) Reference

Hck 0.43 [3][5]

Lck <3 [1][7]

Lyn <3 [1][7]

Src 9 [1][7]

c-Abl 3000 [2]

PKC >33,000 [2]

Solubility Data
The solubility of A 419259 trihydrochloride in common laboratory solvents is crucial for

preparing accurate stock solutions.
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Solvent
Maximum
Concentration

Notes Reference

Water 100 mM (59.2 mg/mL) Clear solution [3][5]

DMSO 20 mM (11.84 mg/mL)

May require ultrasonic

and warming. Use

newly opened,

anhydrous DMSO as

it is hygroscopic.

[3][5][8]

Methanol 1.4 mg/mL - [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A 419259
trihydrochloride in dimethyl sulfoxide (DMSO).

Materials:

A 419259 trihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes

Calibrated precision balance

Vortex mixer and/or sonicator

Procedure:

Equilibrate to Room Temperature: Before opening, allow the vial of A 419259
trihydrochloride powder to equilibrate to room temperature for at least 20-30 minutes. This

prevents the condensation of moisture, which can affect compound stability and solubility.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tocris.com/products/a-419259-trihydrochloride_3914
https://www.rndsystems.com/products/a-419259-trihydrochloride_3914
https://www.tocris.com/products/a-419259-trihydrochloride_3914
https://www.rndsystems.com/products/a-419259-trihydrochloride_3914
https://www.medchemexpress.com/a-419259-gmp.html
https://www.caymanchem.com/product/18168
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/pdf/Preparing_SH_5_Stock_Solutions_for_Preclinical_Research_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the Compound: Accurately weigh the desired amount of powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 5.92 mg of A 419259 trihydrochloride
(Molecular Weight = 592.01 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the powder. For a 10

mM solution with 5.92 mg of the compound, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use a

sonicator or gentle warming (not exceeding 50°C) to ensure the compound is completely

dissolved.[10] Visually inspect the solution for any undissolved particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light.[9][10]

Storage: Store the DMSO stock solution aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[7]

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the appropriate aqueous buffer or cell culture medium.

Important Considerations:

Precipitation: A 419259 trihydrochloride, like many small molecules dissolved in DMSO,

may precipitate when diluted into aqueous solutions. To mitigate this, it is recommended to

perform serial dilutions in your aqueous buffer or medium.[11]

DMSO Toxicity: The final concentration of DMSO in cell culture should be kept low, typically

below 0.5%, to avoid cytotoxic effects. It is crucial to include a vehicle control (medium with

the same final DMSO concentration) in all experiments.[12]

Example Dilution for a 10 µM Working Solution:

Thaw a single-use aliquot of the 10 mM A 419259 trihydrochloride DMSO stock solution.
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Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of cell

culture medium. This results in a 100 µM intermediate solution with 1% DMSO.

Add 100 µL of this 100 µM intermediate solution to 900 µL of cell culture medium to achieve

a final concentration of 10 µM. The final DMSO concentration will be 0.1%.

Prepare working solutions fresh for each experiment and use them immediately for best

results.

Stability and Storage Recommendations
Proper storage is critical to maintain the integrity of A 419259 trihydrochloride.

Form
Storage
Temperature

Duration Conditions Reference

Solid (Powder) -20°C ≥ 4 years

Desiccate to

prevent

hydration.

[2][13]

DMSO Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[7]

DMSO Stock

Solution
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[7]

Aqueous

Solutions
N/A Unstable

Prepare fresh for

each use.
[13]

Visualizing the Mechanism of Action
A 419259 Trihydrochloride Inhibition of Src Family
Kinase Signaling
A 419259 trihydrochloride acts as an ATP-competitive inhibitor of Src family kinases. By

blocking the kinase activity of proteins like Src, Lck, and Lyn, it prevents the phosphorylation of
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downstream substrates, thereby inhibiting signaling pathways that promote cell proliferation

and survival, and can lead to the induction of apoptosis.[1][14]
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Caption: A 419259 inhibits Src family kinases, blocking downstream signaling.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing A 419259 trihydrochloride
stock and working solutions.
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Caption: Workflow for preparing A 419259 trihydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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